Cas no 36919-02-5 (2,3,4,5,6-pentafluorophenyl carbonochloridate)

2,3,4,5,6-Pentafluorophenyl carbonochloridate is a highly reactive acylating agent widely used in organic synthesis, particularly for the introduction of pentafluorophenyl ester groups. Its strong electrophilic character enables efficient coupling with nucleophiles, such as amines and alcohols, facilitating the formation of activated esters for peptide and amide synthesis. The electron-withdrawing pentafluorophenyl group enhances the reactivity of the resulting intermediates, making it valuable in solid-phase synthesis and cross-coupling reactions. This compound is also employed in the preparation of reagents for mass spectrometry and chromatography due to its derivatization capabilities. Its stability under anhydrous conditions and selective reactivity make it a preferred choice for controlled functionalization in complex molecular architectures.

2,3,4,5,6-pentafluorophenyl carbonochloridate structure

36919-02-5 structure

Product Name:2,3,4,5,6-pentafluorophenyl carbonochloridate

CAS No:36919-02-5

MF:C₇ClF₅O₂

MW:246.518718719482

MDL:MFCD24141237

CID:2939452

PubChem ID:14090568

Update Time:2025-06-11

2,3,4,5,6-pentafluorophenyl carbonochloridate Chemical and Physical Properties

Names and Identifiers

- 2,3,4,5,6-pentafluorophenyl carbonochloridate
- (2,3,4,5,6-pentafluorophenyl) carbonochloridate
- (pentafluorophenyl)-carbonochloridic acid
- MFCD24141237
- SY296832
- Z1469630269
- Perfluorophenyl carbonochloridate
- PQBYMIGEEFVPNG-UHFFFAOYSA-N
- EN300-281312
- SCHEMBL117240
- AKOS020226690
- perfluorophenyl chloroformate
- 36919-02-5
- 2,3,4,5,6-pentafluorophenylcarbonochloridate
- 844-911-9
- MDL： MFCD24141237
- Inchi： 1S/C7ClF5O2/c8-7(14)15-6-4(12)2(10)1(9)3(11)5(6)13
- InChI Key： PQBYMIGEEFVPNG-UHFFFAOYSA-N
- SMILES： ClC(=O)OC1C(=C(C(=C(C=1F)F)F)F)F

Computed Properties

Exact Mass: 245.9506977g/mol
Monoisotopic Mass: 245.9506977g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 238
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 26.3Å²

2,3,4,5,6-pentafluorophenyl carbonochloridate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY296832-1g	Perfluorophenyl Chloroformate	36919-02-5	≥95%	1g	¥9720.00	2025-04-15
Enamine	EN300-281312-0.05g	2,3,4,5,6-pentafluorophenyl carbonochloridate	36919-02-5	95.0%	0.05g	$174.0	2025-03-19
Enamine	EN300-281312-0.1g	2,3,4,5,6-pentafluorophenyl carbonochloridate	36919-02-5	95.0%	0.1g	$257.0	2025-03-19
Enamine	EN300-281312-0.25g	2,3,4,5,6-pentafluorophenyl carbonochloridate	36919-02-5	95.0%	0.25g	$367.0	2025-03-19
Enamine	EN300-281312-0.5g	2,3,4,5,6-pentafluorophenyl carbonochloridate	36919-02-5	95.0%	0.5g	$579.0	2025-03-19
Enamine	EN300-281312-1.0g	2,3,4,5,6-pentafluorophenyl carbonochloridate	36919-02-5	95.0%	1.0g	$743.0	2025-03-19
Enamine	EN300-281312-2.5g	2,3,4,5,6-pentafluorophenyl carbonochloridate	36919-02-5	95.0%	2.5g	$1454.0	2025-03-19
Enamine	EN300-281312-5.0g	2,3,4,5,6-pentafluorophenyl carbonochloridate	36919-02-5	95.0%	5.0g	$2152.0	2025-03-19
Enamine	EN300-281312-10.0g	2,3,4,5,6-pentafluorophenyl carbonochloridate	36919-02-5	95.0%	10.0g	$3191.0	2025-03-19
Enamine	EN300-281312-1g	2,3,4,5,6-pentafluorophenyl carbonochloridate	36919-02-5	94%	1g	$743.0	2023-09-09